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Compound of Interest

1,2,5-Thiadiazole-3-carboxylic
Compound Name: _
acid

Cat. No.: B077527

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

1,2,5-Thiadiazole-3-carboxylic acid is a heterocyclic organic compound that serves as a
valuable building block in medicinal and agricultural chemistry. Its structural characteristics,
combining a thiadiazole ring with a carboxylic acid functional group, impart unique
physicochemical properties and versatile reactivity.

Identifier Value

IUPAC Name 1,2,5-Thiadiazole-3-carboxylic acid
CAS Number 13368-86-0

Molecular Formula CsH2N202S

Molecular Weight 130.13 g/mol

Appearance White crystalline powder

Synthesis and Experimental Protocols

The synthesis of 1,2,5-thiadiazole-3-carboxylic acid can be achieved through various
synthetic routes. A common and effective method involves the hydrolysis of a corresponding
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nitrile precursor, 3-cyano-1,2,5-thiadiazole. Below is a detailed experimental protocol based on
established chemical principles for this transformation.

Experimental Protocol: Hydrolysis of 3-Cyano-1,2,5-thiadiazole

This protocol outlines the conversion of 3-cyano-1,2,5-thiadiazole to 1,2,5-thiadiazole-3-
carboxylic acid via acid-catalyzed hydrolysis.

Materials:

3-cyano-1,2,5-thiadiazole

o Concentrated Sulfuric Acid (H2S0Oa4)

» Deionized Water

o Diethyl Ether (or other suitable organic solvent)

e Anhydrous Magnesium Sulfate (MgSQOa)

e Sodium Bicarbonate (NaHCOs) solution (saturated)
e Hydrochloric Acid (HCI) (for acidification)
Equipment:

Round-bottom flask with reflux condenser

e Heating mantle with magnetic stirrer

e Separatory funnel

e Rotary evaporator

o Standard laboratory glassware

e pH meter or pH paper

Procedure:
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e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic
stirrer, add 3-cyano-1,2,5-thiadiazole.

» Acidic Hydrolysis: Carefully add a mixture of concentrated sulfuric acid and water (e.g., 50%
v/v) to the flask.

o Reflux: Heat the reaction mixture to reflux and maintain for several hours. The reaction
progress should be monitored by Thin Layer Chromatography (TLC) until the starting
material is consumed.

o Work-up:

o Cool the reaction mixture to room temperature and then carefully pour it over crushed ice.

o Extract the agueous solution multiple times with a suitable organic solvent such as diethyl
ether.

o Combine the organic extracts and wash with a saturated solution of sodium bicarbonate to
remove any remaining acid.

o Dry the organic layer over anhydrous magnesium sulfate.

o [solation:

o Filter off the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

o The resulting crude product can be further purified by recrystallization from an appropriate
solvent system (e.g., ethanol/water) to yield pure 1,2,5-thiadiazole-3-carboxylic acid.

A closely related synthesis for the amino-derivative, 4-amino-1,2,5-thiadiazole-3-carboxylic
acid, involves the ring-cleavage of[1][2][3]thiadiazolo[3,4-d]pyrimidin-7(6H)-one using basic
reagents.[2][4] This alternative approach highlights the versatility of synthetic strategies to
access functionalized 1,2,5-thiadiazoles.

Synthesis Workflow Diagram
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Synthesis of 1,2,5-Thiadiazole-3-Carboxylic Acid

Start: 3-Cyano-1,2,5-thiadiazole

Acid-Catalyzed Hydrolysis
(e.g., H2S04/H20, reflux)

tep 2

Aqueous Work-up
(Extraction with organic solvent)

tep 3

Purification
(Recrystallization)

Product: 1,2,5-Thiadiazole-3-Carboxylic Acid
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Biological Activities of the Thiadiazole Scaffold
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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